- Synthesis of 3-(3-aryl-pyrrolidin-1-yl)-5-aryl-1,2,4-triazines that have antibacterial activity and also inhibit inorganic pyrophosphatase, Bioorganic & Medicinal Chemistry, 2014, 22(1), 406-418
Cas no 914299-59-5 (3-(3-Chlorophenyl)pyrrolidine)
3-(3-Chlorophenyl)pyrrolidine is a versatile heterocyclic compound featuring a pyrrolidine core substituted with a 3-chlorophenyl group at the 3-position. This structure imparts unique reactivity and functionalization potential, making it valuable in pharmaceutical and agrochemical research. The chlorophenyl moiety enhances lipophilicity and binding affinity, while the pyrrolidine ring offers conformational flexibility, facilitating interactions with biological targets. Its well-defined stereochemistry and stability under various conditions make it a reliable intermediate for synthesizing complex molecules. The compound is particularly useful in medicinal chemistry for developing CNS-active agents and enzyme inhibitors. High purity grades ensure consistent performance in synthetic applications.
3-(3-Chlorophenyl)pyrrolidine structure
Product Name:3-(3-Chlorophenyl)pyrrolidine
CAS No:914299-59-5
MF:C10H12ClN
MW:181.661981582642
MDL:MFCD09027611
CID:1038051
PubChem ID:18337166
Update Time:2025-06-10
3-(3-Chlorophenyl)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Chlorophenyl)pyrrolidine
- 3-(3-chlorophenyl)pyrrolidine(SALTDATA: FREE)
- 3-(3-Chlorophenyl)pyrrolidine, AldrichCPR
- A904186
- BS-38625
- N10839
- 1335686-78-6
- (R)-3-(3-Chloro-phenyl)-pyrrolidine
- 914299-59-5
- AKOS011639672
- SCHEMBL2410760
- MFCD09027611
- AB49213
- SB32882
- FT-0691893
- F2148-1390
- 3-(3-Chloro-phenyl)-pyrrolidine
- EN300-221197
- DTXSID50592920
- 3-(3-Chlorophenyl)pyrrolidine (ACI)
- SY262033
- DB-013857
-
- MDL： MFCD09027611
- Inchi： 1S/C10H12ClN/c11-10-3-1-2-8(6-10)9-4-5-12-7-9/h1-3,6,9,12H,4-5,7H2
- InChI Key： FQSUFJMIMCTWRI-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)C1CNCC1
Computed Properties
- Exact Mass: 181.0658271g/mol
- Monoisotopic Mass: 181.0658271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 274.7±33.0 °C at 760 mmHg
- Flash Point: 120.0±25.4 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
3-(3-Chlorophenyl)pyrrolidine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(3-Chlorophenyl)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM198052-1g |
3-(3-chlorophenyl)pyrrolidine |
914299-59-5 | 95% | 1g |
$421 | 2021-08-05 | |
| Chemenu | CM198052-1g |
3-(3-chlorophenyl)pyrrolidine |
914299-59-5 | 95% | 1g |
$393 | 2024-07-20 | |
| abcr | AB464413-250 mg |
3-(3-Chlorophenyl)pyrrolidine |
914299-59-5 | 250MG |
€321.00 | 2022-06-10 | ||
| abcr | AB464413-1 g |
3-(3-Chlorophenyl)pyrrolidine |
914299-59-5 | 1g |
€565.00 | 2023-04-21 | ||
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 75R0747-1g |
3-(3-Chloro-phenyl)-pyrrolidine |
914299-59-5 | 97% | 1g |
8463.46CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 75R0747-5g |
3-(3-Chloro-phenyl)-pyrrolidine |
914299-59-5 | 97% | 5g |
33904.74CNY | 2021-05-08 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | XY0049-10g |
3-(3-chlorophenyl)pyrrolidine |
914299-59-5 | 95% | 10g |
$2000 | 2023-09-07 | |
| Alichem | A109006182-1g |
3-(3-Chlorophenyl)pyrrolidine |
914299-59-5 | 95% | 1g |
$490.50 | 2023-08-31 | |
| TRC | C213356-100mg |
3-(3-Chlorophenyl)pyrrolidine |
914299-59-5 | 100mg |
$ 70.00 | 2022-04-01 | ||
| TRC | C213356-500mg |
3-(3-Chlorophenyl)pyrrolidine |
914299-59-5 | 500mg |
$ 275.00 | 2022-04-01 |
3-(3-Chlorophenyl)pyrrolidine Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Xylene ; overnight, reflux
2.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C; 3 h, 0 °C → reflux; cooled
2.2 Reagents: Hydrochloric acid Solvents: Water ; < pH 1
2.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C; 3 h, 0 °C → reflux; cooled
2.2 Reagents: Hydrochloric acid Solvents: Water ; < pH 1
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Ethanol , Water ; overnight, 70 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; < pH 1
2.1 Reagents: Hydrochloric acid Solvents: Water ; overnight, reflux
3.1 Solvents: Xylene ; overnight, reflux
4.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C; 3 h, 0 °C → reflux; cooled
4.2 Reagents: Hydrochloric acid Solvents: Water ; < pH 1
1.2 Reagents: Hydrochloric acid Solvents: Water ; < pH 1
2.1 Reagents: Hydrochloric acid Solvents: Water ; overnight, reflux
3.1 Solvents: Xylene ; overnight, reflux
4.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C; 3 h, 0 °C → reflux; cooled
4.2 Reagents: Hydrochloric acid Solvents: Water ; < pH 1
Reference
- Synthesis of 3-(3-aryl-pyrrolidin-1-yl)-5-aryl-1,2,4-triazines that have antibacterial activity and also inhibit inorganic pyrophosphatase, Bioorganic & Medicinal Chemistry, 2014, 22(1), 406-418
Production Method 3
Reaction Conditions
1.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C; 3 h, 0 °C → reflux; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; < pH 1
1.2 Reagents: Hydrochloric acid Solvents: Water ; < pH 1
Reference
- Synthesis of 3-(3-aryl-pyrrolidin-1-yl)-5-aryl-1,2,4-triazines that have antibacterial activity and also inhibit inorganic pyrophosphatase, Bioorganic & Medicinal Chemistry, 2014, 22(1), 406-418
Production Method 4
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ; overnight, reflux
2.1 Solvents: Xylene ; overnight, reflux
3.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C; 3 h, 0 °C → reflux; cooled
3.2 Reagents: Hydrochloric acid Solvents: Water ; < pH 1
2.1 Solvents: Xylene ; overnight, reflux
3.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C; 3 h, 0 °C → reflux; cooled
3.2 Reagents: Hydrochloric acid Solvents: Water ; < pH 1
Reference
- Synthesis of 3-(3-aryl-pyrrolidin-1-yl)-5-aryl-1,2,4-triazines that have antibacterial activity and also inhibit inorganic pyrophosphatase, Bioorganic & Medicinal Chemistry, 2014, 22(1), 406-418
Production Method 5
Reaction Conditions
1.1 Catalysts: Piperidine Solvents: Toluene ; 5 h, reflux
2.1 Solvents: Ethanol , Water ; overnight, 70 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; < pH 1
3.1 Reagents: Hydrochloric acid Solvents: Water ; overnight, reflux
4.1 Solvents: Xylene ; overnight, reflux
5.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C; 3 h, 0 °C → reflux; cooled
5.2 Reagents: Hydrochloric acid Solvents: Water ; < pH 1
2.1 Solvents: Ethanol , Water ; overnight, 70 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; < pH 1
3.1 Reagents: Hydrochloric acid Solvents: Water ; overnight, reflux
4.1 Solvents: Xylene ; overnight, reflux
5.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C; 3 h, 0 °C → reflux; cooled
5.2 Reagents: Hydrochloric acid Solvents: Water ; < pH 1
Reference
- Synthesis of 3-(3-aryl-pyrrolidin-1-yl)-5-aryl-1,2,4-triazines that have antibacterial activity and also inhibit inorganic pyrophosphatase, Bioorganic & Medicinal Chemistry, 2014, 22(1), 406-418
3-(3-Chlorophenyl)pyrrolidine Raw materials
- 3-Chlorobenzaldehyde
- Urea
- 1,3-diethyl propanedioate
- Propanedioic acid, [(3-chlorophenyl)methylene]-, diethyl ester
- 2,5-Pyrrolidinedione,3-(3-chlorophenyl)-
- Benzenepropanoic acid, 3-chloro-β-cyano-, ethyl ester
- 2-(3-Chlorophenyl)succinic acid
3-(3-Chlorophenyl)pyrrolidine Preparation Products
3-(3-Chlorophenyl)pyrrolidine Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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